2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-one

• Molecular Formula: C8H13F2NO
• Molecular Weight: 177.19 g/mol
• IUPAC Name: 2-amino-1-(4,4-difluorocyclohexyl)ethanone
• InChI: InChI=1S/C8H13F2NO/c9-8(10)3-1-6(2-4-8)7(12)5-11/h6H,1-5,11H2
• InChI Key: YDEZRKDMHXIHOG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)CN)(F)F

Description

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-one (CAS 1909304-96-6 as hydrochloride) is a fluorinated cyclohexyl derivative with an amino-substituted ketone moiety. Its molecular formula is C₈H₁₃F₂NO (free base) and C₈H₁₄ClF₂NO (hydrochloride salt), with a molecular weight of 213.65 g/mol in its hydrochloride form . The compound features a 4,4-difluorocyclohexyl group, which confers conformational rigidity and lipophilicity, while the amino group enhances reactivity and solubility in polar solvents. Structural details include:

• SMILES: C1CC(CCC1C(=O)CN)(F)F
• InChIKey: YDEZRKDMHXIHOG-UHFFFAOYSA-N .

This compound is primarily used in pharmaceutical research and organic synthesis, where its bifunctional groups enable derivatization into bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-one typically involves the reaction of 4,4-difluorocyclohexanone with an appropriate amine source under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The amino group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens or alkylating agents can be used for substitution reactions.

Major Products Formed:

Oxidation: Formation of oxides or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted amines or other derivatives.

Scientific Research Applications

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-one has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of new compounds.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-one involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the difluorocyclohexyl moiety can interact with hydrophobic regions. These interactions can influence various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key differences between 2-amino-1-(4,4-difluorocyclohexyl)ethan-1-one and analogous compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-one (hydrochloride)	1909304-96-6	C₈H₁₄ClF₂NO	213.65	Amino, difluorocyclohexyl, ketone
2-Bromo-1-(4,4-difluorocyclohexyl)ethan-1-one	1370601-11-8	C₈H₁₁BrF₂O	241.08	Bromo, difluorocyclohexyl, ketone
2-(Cyclohexylamino)-1-(4-fluorophenyl)ethanone	-	C₁₄H₁₇FNO	~238.29*	Cyclohexylamino, fluorophenyl

*Calculated based on standard atomic weights.

Key Observations:

Substituent Effects: The bromo derivative (CAS 1370601-11-8) replaces the amino group with bromine, increasing molecular weight by ~27.4 g/mol due to bromine’s higher atomic mass. This substitution reduces polarity, making the compound less soluble in aqueous media but more reactive in halogenation or coupling reactions (e.g., Suzuki-Miyaura) . The fluorophenyl analog (2-(cyclohexylamino)-1-(4-fluorophenyl)ethanone) introduces a fluorinated aromatic ring, enhancing π-π stacking interactions and metabolic stability compared to aliphatic fluorination .

Solubility and Reactivity: The amino group in the target compound increases polarity and water solubility (especially as a hydrochloride salt), favoring its use in drug intermediates. In contrast, the bromo derivative’s hydrophobicity suits it for organic phase reactions . The fluorophenyl compound balances lipophilicity and electronic effects, often leveraged in CNS drug design .

Biological Activity

2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-one is an organic compound notable for its unique structural features and potential biological activities. With a molecular formula of C8H15ClF2NO and a molecular weight of approximately 215.67 g/mol, this compound has been investigated for its interactions with various biological targets, making it a subject of interest in medicinal chemistry and drug development.

The compound is characterized by the presence of a difluorocyclohexyl group, which enhances its lipophilicity and metabolic stability. This structural feature is significant as it influences the compound's ability to interact with biological molecules, potentially modulating their activity.

The mechanism of action for 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-one likely involves binding to specific enzymes or receptors. The amino group can form hydrogen bonds with biological targets, while the difluorocyclohexyl moiety contributes to the compound's stability in biological systems. These interactions can lead to alterations in various biochemical pathways, suggesting therapeutic potential.

Interaction Studies

Research indicates that 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-one interacts with multiple biological targets. Preliminary findings suggest that it may influence enzyme activity or receptor binding in cellular models. For instance, studies have shown that the compound can modulate the activity of certain enzymes involved in metabolic pathways, which is crucial for understanding its potential therapeutic effects.

Therapeutic Applications

The compound is being explored for various therapeutic applications, particularly in drug development. Its ability to interact with specific molecular targets positions it as a candidate for treating conditions influenced by these pathways.

Table 1: Summary of Biological Activities

Study Focus	Findings
Enzyme Interaction	Demonstrated modulation of enzyme activity in vitro, indicating potential for metabolic regulation.
Receptor Binding	Preliminary studies suggest binding affinity to specific receptors, impacting signaling pathways.
Therapeutic Potential	Investigated as a precursor for drug development targeting metabolic disorders.

Notable Research

A study highlighted the compound's influence on enzyme kinetics, where it was shown to enhance or inhibit specific enzymatic reactions depending on concentration and environmental conditions. Another investigation focused on its receptor interaction properties, revealing that the difluorocyclohexyl group significantly improved binding affinity compared to non-fluorinated analogs.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-Amino-1-(4,4-difluorocyclohexyl)ethan-1-one, comparisons with structurally similar compounds can be insightful.

Table 2: Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
2-Amino-1-(4-hydroxyphenyl)ethanone	C8H10ClNO	Hydroxyl group instead of difluorocyclohexyl; less lipophilic
2-Amino-1-(4-fluorophenyl)ethanone	C8H9ClFNO	Substituted fluorophenyl group; different pharmacokinetic properties